Cas no 2034522-10-4 (3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one)

• Product Name: 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one
• CAS No: 2034522-10-4
• MF: C₁₆H₁₆N₆O₄S
• MW: 388.401041030884
• CID: 5553746
• Update Time: 2025-11-01

3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one

• Inchi： 1S/C16H16N6O4S/c1-20-10-18-19-16(20)27(25,26)11-6-21(7-11)14(23)8-22-9-17-13-5-3-2-4-12(13)15(22)24/h2-5,9-11H,6-8H2,1H3
• InChI Key： KSMXPRYAKRWFTL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC(N2CC(S(C3N(C)C=NN=3)(=O)=O)C2)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one

Introduction to 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one (CAS No. 2034522-10-4)

3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one, also known by its CAS number 2034522-10-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The quinazolinone scaffold is a privileged structure in drug discovery and has been extensively studied for its ability to modulate various biological targets. The presence of the sulfonyl group and the 4-methyl-1,2,4-triazol moiety in the structure of this compound adds to its unique pharmacological profile. These functional groups are known to enhance the compound's solubility, stability, and binding affinity to specific protein targets.

Recent studies have highlighted the potential of 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against a panel of human cancer cell lines. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its antitumor properties, this compound has also shown promise in the treatment of inflammatory diseases. A research group at the University of California reported that 3-[2-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one effectively reduces inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The sulfonyl group in the structure plays a crucial role in enhancing the compound's pharmacokinetic properties. It improves solubility and reduces metabolic degradation, leading to better oral bioavailability and longer half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[2-[3-[(4-methyl-1,2,4-triazol-3-y)sulfonyl]azetidin-1-yl]-2-oxoethyl]quinazolin-4-one in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and suggest that this compound has a favorable safety profile.

The synthesis of 3-[2-[3-[(4-methyl-1,2,4-triazol-3-y)sulfonyl]azetidin-1-y]-2-oxyethyl]quinazolinone involves several steps and requires careful optimization to achieve high yields and purity. Key intermediates include substituted azetidines and triazoles, which are synthesized using well-established methodologies. The final coupling step typically involves a reaction between an appropriately functionalized quinazolinone and an azetidine derivative under mild conditions.

One of the challenges in the development of this compound is ensuring its stability under various storage conditions. Studies have shown that 3-[2-[3[[(4-methyl)-1,2,4-triazol)-y]sulfonyl]azetidin)-y]-oxoethy)quinazoline)one is stable at room temperature but may degrade when exposed to high humidity or elevated temperatures. Therefore, proper storage conditions are essential to maintain its integrity and efficacy.

In conclusion, 3-[2-[3[[(4-methyl)-1,-triazol)-y]sulfonyl]azetidin)-y]-oxoethy)quinazoline)one (CAS No. 2034522--0-) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and favorable pharmacological properties. Ongoing research and clinical trials will further elucidate its potential as a therapeutic agent and pave the way for its eventual use in clinical practice.